Oxocins are a class of organic compounds characterized by the presence of an oxo group (an oxygen atom double-bonded to another element) directly attached to a cyclic ring. Typically, they consist of a five- or six-membered carbon ring with one of its positions occupied by an oxo substituent, usually replacing a hydrogen atom. The structure can vary widely depending on the nature and position of the oxo group, which can affect their physical and chemical properties. The reactivity of oxocins is influenced by the type of ring and the position of the oxo group. For example, those with an oxo substituent at the 1-position (α-oxocins) often exhibit different reactivities compared to those at other positions. Oxocins find applications in various fields such as pharmaceuticals, where they can serve as precursors or intermediates for drug synthesis due to their diverse functional groups and potential biological activities. Due to their unique structure and properties, oxocins are of great interest to chemists and researchers exploring new synthetic routes and bioactive molecules.